Cas no 2172485-08-2 (4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its structure features an ethyl-substituted pentanamido backbone and a butanoic acid terminus, offering enhanced steric and electronic properties for tailored peptide modifications. The Fmoc group ensures selective deprotection under mild basic conditions, facilitating efficient solid-phase synthesis. This compound is particularly valuable for introducing unique side-chain functionalities, enabling precise control over peptide conformation and interactions. Its solubility in common organic solvents and compatibility with standard coupling reagents make it a practical choice for research applications requiring custom peptide design. The product is suited for advanced studies in medicinal chemistry and bioconjugation.
4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid structure
2172485-08-2 structure
Product Name:4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
CAS No:2172485-08-2
MF:C26H32N2O5
MW:452.542687416077
CID:6561088
PubChem ID:165561350
Update Time:2025-10-19

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
    • EN300-1569169
    • 2172485-08-2
    • 4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
    • Inchi: 1S/C26H32N2O5/c1-3-28(16-8-13-25(30)31)24(29)15-14-18(2)27-26(32)33-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,27,32)(H,30,31)
    • InChI Key: NZGUEDWNSZUAEN-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)CCC(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.9Ų

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1569169-0.05g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
0.05g
$2829.0 2023-06-04
Enamine
EN300-1569169-0.1g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
0.1g
$2963.0 2023-06-04
Enamine
EN300-1569169-0.25g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
0.25g
$3099.0 2023-06-04
Enamine
EN300-1569169-0.5g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
0.5g
$3233.0 2023-06-04
Enamine
EN300-1569169-1.0g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
1g
$3368.0 2023-06-04
Enamine
EN300-1569169-2.5g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
2.5g
$6602.0 2023-06-04
Enamine
EN300-1569169-5.0g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
5g
$9769.0 2023-06-04
Enamine
EN300-1569169-10.0g
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
10g
$14487.0 2023-06-04
Enamine
EN300-1569169-50mg
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
50mg
$2829.0 2023-09-24
Enamine
EN300-1569169-100mg
4-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
2172485-08-2
100mg
$2963.0 2023-09-24

Additional information on 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2172485-08-2)

4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172485-08-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Eta-Phe, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and organic synthesis due to its stability and ease of removal.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The ethyl substituent in the compound adds an additional layer of complexity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid consists of a central pentanamide backbone with an Fmoc group attached to one end and an ethyl group on the other. This unique structure provides several key advantages in both synthetic and biological applications. For instance, the Fmoc group can be selectively removed under mild conditions, allowing for precise control over the timing and sequence of chemical reactions.

Recent studies have highlighted the potential of Fmoc-Eta-Phe in the development of novel therapeutic agents. One notable application is in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity. Peptidomimetics derived from Fmoc-Eta-Phe have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that peptidomimetics containing Fmoc-Eta-Phe exhibited enhanced binding affinity to specific protein targets involved in cancer cell proliferation. This increased binding affinity translates to higher efficacy and lower toxicity, making these compounds attractive candidates for further drug development.

Another area where 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid has shown potential is in the field of proteomics. The compound's unique structure allows it to be used as a labeling agent for proteins, enabling researchers to study protein-protein interactions and post-translational modifications with greater precision. This has significant implications for understanding disease mechanisms and developing targeted therapies.

The synthesis of Fmoc-Eta-Phe involves several well-established chemical reactions, including amide bond formation and protection/deprotection steps. The process typically starts with the reaction of 4-aminovaleric acid with Fmoc chloride to form the protected amino acid derivative. Subsequent reactions involve coupling with ethylamine and further functionalization to achieve the final product. The high yield and purity obtained through these synthetic routes make Fmoc-Eta-Phe a reliable building block for various chemical syntheses.

In conclusion, 4-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172485-08-2) is a versatile compound with significant applications in medicinal chemistry, pharmaceutical research, and proteomics. Its unique structure and properties make it an invaluable tool for scientists working on the development of novel therapeutic agents and advanced analytical techniques. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.